Physical State: Solid vs. Liquid Regioisomer
The introduction of a single linoleic acid moiety at the sn-3 position significantly lowers the melting point compared to the fully saturated homolog, tristearin (SSS). This is a critical differentiator for applications requiring lower melting temperatures without sacrificing the structural benefits of saturated stearic acid chains .
| Evidence Dimension | Melting Point (Primary Peak/Transition) |
|---|---|
| Target Compound Data | 33.5 - 34 °C |
| Comparator Or Baseline | Tristearin (SSS) β-form: 72.5 °C; α-form: 54 °C |
| Quantified Difference | Reduction by 20.5 °C (vs. SSS α-form) to 39 °C (vs. SSS β-form) |
| Conditions | Reported melting point range vs. literature values for tristearin polymorphs [1]. |
Why This Matters
This 20-39°C melting point depression is essential for formulating lipid-based systems that require solid-like structure at room temperature but must melt at or near physiological temperature for applications like drug delivery or food texture modification.
- [1] Stearin. Wikipedia. View Source
